3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-thieno[2,3-c]pyrazole-5-carboxylic acid

• IUPAC Name: 3-methyl-1-[3-(trifluoromethyl)phenyl]thieno[2,3-c]pyrazole-5-carboxylic acid
• InChI: InChI=1S/C14H9F3N2O2S/c1-7-10-6-11(13(20)21)22-12(10)19(18-7)9-4-2-3-8(5-9)14(15,16)17/h2-6H,1H3,(H,20,21)
• InChI Key: ZUGVILCKSWTFMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(S2)C(=O)O)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C14H9F3N2O2S
• Molecular Weight: 326.30 g/mol

Description

3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-thieno[2,3-c]pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C14H9F3N2O2S and its molecular weight is 326.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Derivatives

Research has been conducted on synthesizing new unsymmetrical disubstituted 1,3,4-oxadiazoles and 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles bearing the thieno[2,3-c]pyrazolo moiety. These compounds have been synthesized from thieno[2,3-c]pyrazole-5-carbohydrazide by multistep reactions, indicating the versatility of this core structure in generating diverse heterocyclic compounds with potential applications in medicinal chemistry and materials science (Patil et al., 2014).

Antimicrobial Activity

A study focusing on the synthesis of bifunctional thieno[3,2-c]pyrazole, pyrazolothieno[2,3-d]pyrimidin derivatives, explored their antimicrobial activities. This research highlights the potential of thieno[2,3-c]pyrazole derivatives as antimicrobial agents, with compounds showing moderate to high activity against various microorganisms, indicating the relevance of such compounds in developing new antimicrobial agents (Aly, 2016).

Structural and Spectral Investigations

There have been structural, spectral, and theoretical investigations of closely related compounds like 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid. These studies involve combined experimental and theoretical approaches, including NMR, FT-IR spectroscopy, and X-ray diffraction techniques, to understand the molecular structure and properties of these compounds. Such research provides insights into the electronic structure and reactivity of thieno[2,3-c]pyrazole derivatives, which can be crucial for their applications in various scientific domains (Viveka et al., 2016).

Synthesis of Pyrazolopyridines

Another study reported the synthesis and antibacterial screening of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids, prepared by reacting 5-amino-3-methyl-1-phenyl-1H-pyrazole with various aromatic aldehydes and pyruvic acid. These compounds exhibited good antibacterial properties, further underlining the importance of structural modifications on the biological activities of thieno[2,3-c]pyrazole derivatives (Maqbool et al., 2014).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target enzymes like succinate dehydrogenase .

Mode of Action

It’s possible that it interacts with its targets through hydrogen bonding .

Biochemical Pathways

Similar compounds have been known to inhibit the mitochondrial respiration chain .

Result of Action

Similar compounds have shown improved drug potency toward enzyme inhibition .

Action Environment

It’s known that the associations between similar compounds can depend strongly on the type of solvent .